Cas no 1805608-16-5 (3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol
• CAS No: 1805608-16-5
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4891146
• Update Time: 2025-10-30

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol

• Inchi： 1S/C8H8ClF2NO2/c9-2-5-4(3-13)1-6(14)12-7(5)8(10)11/h1,8,13H,2-3H2,(H,12,14)
• InChI Key： KFGKBVNSEWNAQL-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)NC(C=C1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: -0.6
• Topological Polar Surface Area: 49.3

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol, identified by the CAS number 1805608-16-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule is characterized by a pyridine ring substituted with multiple functional groups, including a chloromethyl group at position 3, a difluoromethyl group at position 2, a hydroxyl group at position 6, and a methanol group at position 4. These substituents contribute to its diverse chemical reactivity and make it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and material science. The presence of halogen atoms (chlorine and fluorine) in this compound introduces electron-withdrawing effects, which can significantly influence its electronic properties. This makes it a potential candidate for applications in semiconductors or as intermediates in the synthesis of more complex molecules. Additionally, the hydroxyl and methanol groups provide opportunities for hydrogen bonding, which can enhance its solubility in polar solvents and improve its bioavailability if used in pharmaceutical formulations.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol involves a series of multi-step reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and hydroxylation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure samples, which are crucial for pharmacological studies.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory and anticancer drug development. Its ability to inhibit specific enzymes involved in inflammatory pathways makes it a valuable candidate for further preclinical studies. Furthermore, its unique electronic properties make it an attractive material for use in organic electronics, such as field-effect transistors or light-emitting diodes.

Recent research has also focused on understanding the environmental impact of this compound. Studies have been conducted to assess its biodegradability and toxicity to aquatic organisms. Initial findings suggest that while it exhibits moderate toxicity to certain species, its environmental persistence is relatively low under standard conditions. These results are essential for guiding safe handling practices and regulatory compliance.

Looking ahead, the development of novel synthetic methods and the exploration of new applications will undoubtedly shape the future of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-methanol. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock its full potential across multiple disciplines. As research continues to uncover new insights into its properties and functions, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.